2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide 2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 899944-89-9
VCID: VC4808847
InChI: InChI=1S/C20H19N3O3S/c1-14-7-9-15(10-8-14)22-18(24)13-27-19-20(25)23(12-11-21-19)16-5-3-4-6-17(16)26-2/h3-12H,13H2,1-2H3,(H,22,24)
SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC=C3OC
Molecular Formula: C20H19N3O3S
Molecular Weight: 381.45

2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

CAS No.: 899944-89-9

Cat. No.: VC4808847

Molecular Formula: C20H19N3O3S

Molecular Weight: 381.45

* For research use only. Not for human or veterinary use.

2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide - 899944-89-9

Specification

CAS No. 899944-89-9
Molecular Formula C20H19N3O3S
Molecular Weight 381.45
IUPAC Name 2-[4-(2-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
Standard InChI InChI=1S/C20H19N3O3S/c1-14-7-9-15(10-8-14)22-18(24)13-27-19-20(25)23(12-11-21-19)16-5-3-4-6-17(16)26-2/h3-12H,13H2,1-2H3,(H,22,24)
Standard InChI Key JNPMIXCMMAIFAR-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC=C3OC

Introduction

Chemical Formula and Molecular Weight

  • Molecular Formula: C22_{22}H20_{20}N4_{4}O3_{3}S

  • Molecular Weight: Approximately 416 g/mol (estimated based on similar compounds)

Structural Features

  • The compound contains a 2-methoxyphenyl group attached to a 3-oxo-3,4-dihydropyrazin-2-yl moiety via a sulfanyl linkage.

  • It also features an N-(4-methylphenyl)acetamide group, which contributes to its potential biological activity.

Synthesis Methods

The synthesis of this compound likely involves multiple steps, including:

  • Formation of the Pyrazine Ring: Utilizing appropriate precursors to construct the pyrazinyl core.

  • Introduction of the Methoxyphenyl Group: Employing reagents to attach the methoxyphenyl moiety to the pyrazine ring.

  • Attachment of the Sulfanyl Group: Using sulfanyl reagents to link the pyrazinyl structure to the acetamide group.

  • Introduction of the 4-Methylphenyl Group: Incorporating the 4-methylphenyl moiety into the acetamide group.

Common reagents used in these steps include thionyl chloride, triethylamine, and various solvents such as acetone or 1,4-dioxane.

Biological Activities and Potential Applications

Compounds with similar structural motifs have shown significant biological activities, including:

  • Antioxidant Activity: Often measured through assays like DPPH radical scavenging.

  • Antimicrobial Properties: Derivatives with similar scaffolds have shown effectiveness against various bacterial strains.

  • Potential Anticancer Properties: Due to their ability to interact with specific biological targets.

The exact biological activities of 2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide would require further in vitro and in vivo studies to determine its potential therapeutic applications.

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